6-Chloro-2-(4-fluorophenyl)-4-phenylquinoline

• Molecular Formula: C21H13ClFN
• Molecular Weight: 333.8 g/mol
• IUPAC Name: 6-chloro-2-(4-fluorophenyl)-4-phenylquinoline
• InChI: InChI=1S/C21H13ClFN/c22-16-8-11-20-19(12-16)18(14-4-2-1-3-5-14)13-21(24-20)15-6-9-17(23)10-7-15/h1-13H
• InChI Key: NZEMTDURMYJHFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC3=C2C=C(C=C3)Cl)C4=CC=C(C=C4)F

Description

6-Chloro-2-(4-fluorophenyl)-4-phenylquinoline is a useful research compound. Its molecular formula is C21H13ClFN and its molecular weight is 333.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Chloro-2-(4-fluorophenyl)-4-phenylquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Chloro-2-(4-fluorophenyl)-4-phenylquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A three-necked, 2 L round-bottomed flask equipped with a thermometer, a mechanical stirrer, and a distillation unit fitted with a nitrogen inlet valve was charged with 2-amino-5-chlorobenzophenone (695.0 g, 3.00 mol), 4'-fluoroacetophenone (456.0 g, 3.30 mol), and p-tosic acid (47.62 g, 0.25 mol). The reaction mixture was heated under nitrogen at 165° C. (44 h). The yellow 4'-acetophenone that co-distilled with the water was separated and reintroduced to the reaction mixture through the heating period. The mixture was further heated to 190° C. (2 h). The mixture was cooled to 120° C. and poured into 95% ethanol (10 L) while vigorously stirring with a mechanical stirring rod setup. The mixture was filtered and the precipitate washed with ethanol (1 L). The solid was dried in a vacuum oven at 80° C. (16 h). Yield 969 g., 97%; mp 141.0°-142.1° C.